Cas no 2221949-00-2 (MFCD21363287)

• Product Name: MFCD21363287
• CAS No: 2221949-00-2
• MF: C₃₈H₆₄N₂O₂₁
• MW: 884.915574073792
• MDL: MFCD21363287
• CID: 4744862
• PubChem ID: 75535126
• Update Time: 2026-02-26

MFCD21363287 Chemical and Physical Properties

Names and Identifiers

• (2,5-dioxopyrrolidin-1-yl) 3-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[3-(2,5-dioxopyrrolidin-1-yl)oxy-3-oxopropoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoate
• Bis-PEG13-NHS ester
• MFCD21363287
• NHS-PEG12-NHS
• CS-0114270
• HY-130825
• BP-21505
• DA-61726
• 2221949-00-2
• bis(2,5-dioxopyrrolidin-1-yl) 4,7,10,13,16,19,22,25,28,31,34,37,40-tridecaoxatritetracontanedioate
• GS-9506
• G63993
• AKOS030213627
• Bis-PEG13-NHSester
• Bis-dPEG(R)13-NHS ester
• SCHEMBL17776273

• MDL： MFCD21363287
• Inchi： 1S/C38H64N2O21/c41-33-1-2-34(42)39(33)60-37(45)5-7-47-9-11-49-13-15-51-17-19-53-21-23-55-25-27-57-29-31-59-32-30-58-28-26-56-24-22-54-20-18-52-16-14-50-12-10-48-8-6-38(46)61-40-35(43)3-4-36(40)44/h1-32H2
• InChI Key： OVDFFVRBNAHLOH-UHFFFAOYSA-N
• SMILES： O(C(CCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCC(=O)ON1C(CCC1=O)=O)=O)N1C(CCC1=O)=O

Computed Properties

• Exact Mass: 884.40015705g/mol
• Monoisotopic Mass: 884.40015705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 21
• Heavy Atom Count: 61
• Rotatable Bond Count: 46
• Complexity: 1080
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.8
• Topological Polar Surface Area: 247

Additional information on MFCD21363287

Professional Introduction to Compound with CAS No. 2221949-00-2 and Product Name MFCD21363287

Compound with the CAS number 2221949-00-2 and the product name MFCD21363287 represents a significant advancement in the field of chemical and biomedical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development and therapeutic interventions. The molecular structure of this compound, characterized by its specific chemical composition, has been extensively studied for its interactions with biological targets, making it a promising candidate for further exploration in pharmaceutical research.

The chemical properties of CAS No. 2221949-00-2 and MFCD21363287 have been meticulously analyzed to understand its behavior in various biochemical pathways. Research has indicated that this compound exhibits remarkable stability under a range of environmental conditions, which is a critical factor for its suitability in clinical trials and industrial applications. The stability profile of the compound ensures that it maintains its efficacy over time, reducing the likelihood of degradation and loss of functionality.

In recent years, there has been a growing interest in compounds that can modulate biological processes at the molecular level. The mechanism of action of CAS No. 2221949-00-2 and MFCD21363287 involves interactions with specific enzymes and receptors, which have been identified as key players in various diseases. Studies have shown that this compound can inhibit the activity of certain enzymes that are overexpressed in pathological conditions, thereby offering a potential therapeutic strategy for treating these conditions.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for the development of novel drugs. The structural features of CAS No. 2221949-00-2 and MFCD21363287 allow for modifications that can enhance its pharmacological properties, such as bioavailability, solubility, and target specificity. These modifications are crucial for optimizing the compound's performance in preclinical and clinical settings. Researchers have employed computational methods to predict the effects of these modifications, which has significantly accelerated the drug discovery process.

The synthesis of CAS No. 2221949-00-2 and MFCD21363287 has been optimized to ensure high yield and purity, which are essential for pharmaceutical applications. Advanced synthetic techniques have been utilized to achieve this goal, including catalytic processes that minimize side reactions. The scalability of the synthesis method is another important factor that has been considered, as it ensures that sufficient quantities of the compound can be produced for both research and commercial purposes.

Recent studies have also explored the potential applications of CAS No. 2221949-00-2 and MFCD21363287 in diagnostic assays. The compound's ability to bind specifically to disease markers has made it a valuable tool for early detection and monitoring of various conditions. This application is particularly relevant in fields where early intervention can significantly improve patient outcomes. The diagnostic potential of this compound has been validated through several preliminary studies, which have demonstrated its accuracy and reliability.

The safety profile of CAS No. 2221949-00-2 and MFCD21363287 has been thoroughly evaluated through toxicological studies. These studies have assessed the compound's effects on various biological systems, providing insights into its potential risks and benefits. The results have shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed even at higher concentrations. This safety profile makes it an attractive candidate for further development into a therapeutic agent.

The future prospects for CAS No. 2221949-00-2 and MFCD21363287 are promising, with ongoing research aimed at expanding its applications in medicine and biotechnology. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this field, leading to new breakthroughs in drug development. The compound's versatility and potential make it a cornerstone in the pursuit of advanced therapeutic solutions.

In conclusion, CAS No. 2221949-00-2 and MFCD21363287 represent a significant contribution to the chemical and biomedical sciences. Their unique properties and potential applications underscore their importance as tools for research and therapeutic development. As scientific understanding continues to evolve, it is anticipated that these compounds will play an increasingly vital role in addressing some of the most pressing challenges in medicine today.